Cas no 77286-90-9 (H-D-Ala-Gly-Gly-OH)

H-D-Ala-Gly-Gly-OH is a synthetic tripeptide composed of D-alanine and two glycine residues, terminated with a carboxyl group. This sequence is notable for its incorporation of a D-amino acid, which enhances stability against enzymatic degradation compared to its L-counterpart. The peptide serves as a valuable building block in peptide synthesis, particularly for studying stereochemical effects on peptide structure and function. Its simple yet distinct sequence makes it useful for probing enzyme specificity, designing peptide-based inhibitors, or investigating conformational properties. The presence of glycine residues ensures flexibility, while D-alanine introduces chirality, offering researchers a tool to explore bioactivity and stability in peptide design.

H-D-Ala-Gly-Gly-OH structure

Product Name:H-D-Ala-Gly-Gly-OH

CAS No:77286-90-9

MF:C₇H₁₃N₃O₄

MW:203.195821523666

MDL:MFCD00067442

CID:562385

Update Time:2025-06-07

H-D-Ala-Gly-Gly-OH Chemical and Physical Properties

Names and Identifiers

- Glycine,D-alanylglycyl-
- D-ALA-GLY-GLY
- H-d-ala-gly-gly-oh
- [(D-2-Amino-propionylamino)-acetamino]-essigsaeure
- 2-[2-(2-aminopropanoylamino)acetylamino]acetic acid
- AG-H-08902
- ala-gly-gly
- alanylglycylglycine
- CTK5E4148
- D-ALANYL-GLYCINE-GLYCINE
- D-Alanylglycylglycine
- Glycine,N-(N-D-alanylglycyl)-
- N-(N-D-alanyl-glycyl)-glycine
- N-(N-D-Alanylglycyl)glycine
- H-D-Ala-Gly-Gly-OH
- MDL： MFCD00067442
- Inchi： 1S/C7H13N3O4/c1-4(8)7(14)10-2-5(11)9-3-6(12)13/h4H,2-3,8H2,1H3,(H,9,11)(H,10,14)(H,12,13)/t4-/m1/s1
- InChI Key： VGPWRRFOPXVGOH-SCSAIBSYSA-N
- SMILES： O=C([C@@H](C)N)NCC(NCC(=O)O)=O

Computed Properties

Exact Mass: 203.09069
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 14
Rotatable Bond Count: 7

Experimental Properties

Density: 1.314
PSA: 121.52

H-D-Ala-Gly-Gly-OH Security Information

WGK Germany：3

H-D-Ala-Gly-Gly-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A576318-10mg	H-D-Ala-Gly-Gly-OH	77286-90-9		10mg	$ 50.00	2022-06-08
TRC	A576318-50mg	H-D-Ala-Gly-Gly-OH	77286-90-9		50mg	$ 135.00	2022-06-08
TRC	A576318-100mg	H-D-Ala-Gly-Gly-OH	77286-90-9		100mg	$ 210.00	2022-06-08
Chemenu	CM126160-1g	D-alanylglycylglycine	77286-90-9	95%	1g	$333	2021-06-09
Chemenu	CM126160-1g	D-alanylglycylglycine	77286-90-9	95%	1g	$***	2023-05-29
abcr	AB477706-1 g	H-D-Ala-Gly-Gly-OH; .	77286-90-9		1g	€569.50	2023-06-15
abcr	AB477706-1g	H-D-Ala-Gly-Gly-OH; .	77286-90-9		1g	€735.30	2025-04-16
Ambeed	A540364-1g	H-D-Ala-Gly-Gly-OH	77286-90-9	98%	1g	$294.0	2025-04-17